Cas no 198277-78-0 ((Chloromethyl)boronic acid)

• Product Name: (Chloromethyl)boronic acid
• CAS No: 198277-78-0
• MF: CH₄BClO₂
• MW: 94.3052597045898
• CID: 2093470
• Update Time: 2025-05-24

(Chloromethyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (Chloromethyl)boronic acid
• chloromethylboronic acid

• Inchi： 1S/CH4BClO2/c3-1-2(4)5/h4-5H,1H2
• InChI Key： AVGSVJIEJHBLOL-UHFFFAOYSA-N
• SMILES： ClCB(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 23.6
• Topological Polar Surface Area: 40.5

Additional information on (Chloromethyl)boronic acid

Comprehensive Guide to (Chloromethyl)boronic acid (CAS No. 198277-78-0): Properties, Applications, and Industry Insights

(Chloromethyl)boronic acid (CAS No. 198277-78-0) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique chloromethyl and boronic acid functional groups, serves as a critical building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its molecular structure enables efficient C-C bond formation, making it indispensable for constructing complex heterocyclic compounds and biaryl motifs.

Recent advancements in green chemistry have spurred interest in (Chloromethyl)boronic acid due to its role in catalyst-free reactions and sustainable synthesis. Researchers are exploring its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its bifunctional reactivity aids in designing porous materials for gas storage and molecular separation. Additionally, its applications in proteomics and bioconjugation techniques align with the growing demand for precision medicine tools.

The compound’s stability under aqueous conditions and compatibility with microwave-assisted synthesis have made it a favorite among chemists optimizing high-throughput screening protocols. Industry reports highlight its rising adoption in OLED materials and flexible electronics, where its electron-deficient boron center enhances charge transport properties. As AI-driven molecular design gains traction, 198277-78-0 is frequently referenced in computational chemistry databases for virtual screening of novel inhibitors.

From a commercial perspective, (Chloromethyl)boronic acid is available in varying purity grades (≥95% to ≥99%), with suppliers emphasizing batch-to-batch consistency for GMP-compliant production. Storage recommendations typically include anhydrous conditions and argon atmospheres to prevent hydrolysis. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, addressing concerns about impurity profiling in API manufacturing.

Emerging trends also link 198277-78-0 to bioorthogonal chemistry, where its click chemistry compatibility enables live-cell labeling studies. With the global boronic acid market projected to grow at 6.8% CAGR (2023–2030), innovations around this compound are expected to accelerate, particularly in theranostics and targeted drug delivery systems. Regulatory agencies classify it as non-hazardous under standard handling protocols, though glovebox use is advised for air-sensitive reactions.

For researchers seeking structure-activity relationship (SAR) data, (Chloromethyl)boronic acid offers a tractable model for studying boron’s role in enzyme inhibition. Its logP values and hydrogen-bonding capacity are frequently cited in QSAR modeling literature. As patent filings involving this compound increase—particularly in kinase inhibitor designs—its strategic importance in intellectual property landscapes continues to rise.